Cas no 617715-95-4 (2-Methylcyclopropane-1-carboximidamide hydrochloride)

• Product Name: 2-Methylcyclopropane-1-carboximidamide hydrochloride
• CAS No: 617715-95-4
• MF: C₅H₁₁ClN₂
• MW: 134.607239961624
• MDL: MFCD19207843
• CID: 4655914
• PubChem ID: 55289632
• Update Time: 2025-11-02

2-Methylcyclopropane-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methylcyclopropane-1-carboximidamide hydrochloride
• 2-methylcyclopropane-1-carboximidamide;hydrochloride
• 2-Methylcyclopropane-1-carboximidamide hydrochloride

• MDL： MFCD19207843
• Inchi： 1S/C5H10N2.ClH/c1-3-2-4(3)5(6)7;/h3-4H,2H2,1H3,(H3,6,7);1H
• InChI Key： ZCODWWZBLBLZTR-UHFFFAOYSA-N
• SMILES： Cl.NC(C1CC1C)=N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.3
• Topological Polar Surface Area: 49.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2-Methylcyclopropane-1-carboximidamide hydrochloride

2-Methylcyclopropane-1-carboximidamide Hydrochloride (CAS No. 617715-95-4): A Comprehensive Overview

2-Methylcyclopropane-1-carboximidamide hydrochloride (CAS No. 617715-95-4) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its cyclopropane ring and carboximidamide functional group, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances stability and solubility, making it particularly useful in laboratory and industrial applications.

The molecular formula of 2-methylcyclopropane-1-carboximidamide hydrochloride is C5H11ClN2, with a molecular weight of 134.61 g/mol. The presence of the methylcyclopropane moiety contributes to its distinct chemical properties, including steric hindrance and ring strain, which can influence reactivity in synthetic pathways. Researchers often explore this compound for its potential in designing novel small-molecule inhibitors and pharmacophores, especially in the context of drug discovery and medicinal chemistry.

One of the key applications of 2-methylcyclopropane-1-carboximidamide hydrochloride is its role as a building block in the synthesis of heterocyclic compounds. These structures are prevalent in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its utility in developing enzyme inhibitors, where the carboximidamide group acts as a critical pharmacophoric element. This aligns with current trends in precision medicine and targeted therapy, which dominate pharmaceutical research today.

From a synthetic chemistry perspective, 2-methylcyclopropane-1-carboximidamide hydrochloride offers versatility. Its cyclopropane ring can participate in ring-opening reactions, while the carboximidamide group can be further functionalized to yield amides, amidines, or other nitrogen-containing derivatives. This adaptability makes it a favorite among chemists working on structure-activity relationship (SAR) studies, a hot topic in modern drug design.

The compound's stability under various pH conditions and its solubility profile make it suitable for high-throughput screening (HTS) applications. In the era of AI-driven drug discovery, compounds like 2-methylcyclopropane-1-carboximidamide hydrochloride are increasingly valuable as they can be rapidly tested against virtual libraries of biological targets. This aligns with the growing demand for computational chemistry tools and machine learning in pharmaceutical R&D.

Quality control and analytical characterization of 2-methylcyclopropane-1-carboximidamide hydrochloride typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and development. The compound's CAS number 617715-95-4 serves as a unique identifier in chemical databases, facilitating easy retrieval for scientists and procurement specialists.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for 2-methylcyclopropane-1-carboximidamide hydrochloride. This includes optimizing reaction conditions to minimize waste and energy consumption, reflecting the broader industry shift toward environmentally friendly synthesis. Such approaches are particularly relevant given the increasing regulatory focus on green pharmaceuticals and sustainable manufacturing practices.

The global market for specialized chemical intermediates like 2-methylcyclopropane-1-carboximidamide hydrochloride is expanding, driven by growth in the pharmaceutical outsourcing sector and increased R&D spending. Contract research organizations (CROs) and academic laboratories represent significant demand segments for this compound. Market analysts note particular interest from researchers working on neurodegenerative disease therapeutics and metabolic disorder treatments, where cyclopropane-containing compounds show promise.

Storage and handling of 2-methylcyclopropane-1-carboximidamide hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance.

Future research directions for 2-methylcyclopropane-1-carboximidamide hydrochloride may include exploration of its biological activity profile and potential therapeutic applications. The compound's unique structure makes it an interesting candidate for fragment-based drug discovery, an area gaining traction in pharmaceutical research. Additionally, its potential as a precursor for bioisosteric replacements in medicinal chemistry could open new avenues for drug development.

For researchers seeking reliable sources of 2-methylcyclopropane-1-carboximidamide hydrochloride (CAS 617715-95-4), several specialty chemical suppliers offer the compound in various quantities. Quality certifications such as GMP compliance and analytical certificates are important considerations when selecting a supplier, particularly for pharmaceutical applications where purity is paramount.

In summary, 2-methylcyclopropane-1-carboximidamide hydrochloride represents an important tool in modern chemical research, with applications spanning drug discovery, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility ensure it will remain relevant as scientific exploration of small-molecule therapeutics continues to evolve. As research techniques become more sophisticated and drug discovery paradigms shift, compounds like this will play an increasingly important role in addressing unmet medical needs through innovative chemistry solutions.